Cas no 2227197-63-7 ((2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride)

• Product Name: (2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride
• CAS No: 2227197-63-7
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD31705707
• CID: 5106655
• PubChem ID: 135395457
• Update Time: 2026-03-03

(2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-{bicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride
• (2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid
• (R)-2-Amino-2-(bicyclo[1.1.1]pentan-1-yl)acetic acid hydrochloride
• (2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride
• (2R)-2-Amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid HCl
• PS-20368
• 2227197-63-7
• (R)-amino(bicyclo[1.1.1]pentan-1-yl)acetic acid hydrochloride
• E73668
• CS-0433527
• (2R)-2-AMINO-2-(BICYCLO[1.1.1]PENTAN-1-YL)ACETIC ACID HYDROCHLORIDE

• MDL： MFCD31705707
• Inchi： 1S/C7H11NO2.ClH/c8-5(6(9)10)7-1-4(2-7)3-7;/h4-5H,1-3,8H2,(H,9,10);1H/t4?,5-,7?;/m0./s1
• InChI Key： LVHNFOMBHNFIKI-PVBZQRKPSA-N
• SMILES： C(O)(=O)[C@H](N)C12CC(C1)C2.[H]Cl

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid;hydrochloride

Compound CAS No 2227197-63-7: (2R)-2-Amino-2-(1-Bicyclo[1.1.1]pentanyl)Acetic Acid; Hydrochloride

The compound CAS No 2227197-63-7, also known as hydrochloride of (2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid, is a structurally unique amino acid derivative with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its novel bicyclic structure and its role as a neurotransmitter reuptake inhibitor, which makes it a promising candidate for treating various neurological disorders, including depression and anxiety.

Structural Insights: The molecule features a bicyclo[1.1.1]pentane ring system, which contributes to its rigid and compact structure. This structural characteristic enhances its stability and bioavailability, making it an ideal scaffold for drug design. The (R)-configuration at the chiral center ensures high enantioselectivity, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of stereoselective ring-closing reactions and asymmetric catalysis. The hydrochloride salt form is particularly favored due to its superior solubility properties, which facilitate formulation into various dosage forms, including tablets, capsules, and injections.

Pharmacological Activity: Studies have demonstrated that (2R)-2-amino-2-(1-bicyclo[1.1.1]pentanyl)acetic acid; hydrochloride exhibits potent inhibitory activity against serotonin and norepinephrine reuptake transporters. This dual mechanism of action makes it a potential candidate for the treatment of major depressive disorder (MDD), where traditional selective serotonin reuptake inhibitors (SSRIs) often fall short due to limited efficacy in certain patient populations.

Clinical Applications: Preclinical trials have shown that this compound demonstrates favorable pharmacokinetic profiles, with excellent absorption and minimal systemic toxicity. These attributes position it as a strong contender for clinical development in the near future. Additionally, its ability to modulate neurotransmitter levels without inducing significant side effects such as weight gain or sexual dysfunction further underscores its therapeutic potential.

Future Directions: Ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications and prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials, paving the way for its eventual approval as a novel therapeutic agent.

In conclusion, CAS No 2227197-63-7 represents a groundbreaking advancement in the field of medicinal chemistry, offering new hope for patients suffering from treatment-resistant depression and other neuropsychiatric conditions. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of next-generation antidepressant therapies.